Cas no 5960-77-0 (Ethanone,1-(2-phenanthrenyl)-, oxime)
5960-77-0 structure
Product Name:Ethanone,1-(2-phenanthrenyl)-, oxime
CAS No:5960-77-0
MF:C16H13NO
MW:235.280524015427
CID:379171
PubChem ID:5382471
Update Time:2025-04-19
Ethanone,1-(2-phenanthrenyl)-, oxime Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(2-phenanthrenyl)-, oxime
- (NZ)-N-(1-phenanthren-2-ylethylidene)hydroxylamine
- 1-[2]Phenanthryl-aethanon-oxim
- 1-[2]phenanthryl-ethanone oxime
- 2-< 1-Hydroxyimino-ethyl> -phenanthren
- 2-Acetyl-phenanthren-oxim
- AC1NTJMS
- NSC141593
- DTXSID80419272
- 5960-77-0
- NSC-141593
-
- Inchi: 1S/C16H13NO/c1-11(17-18)13-8-9-16-14(10-13)7-6-12-4-2-3-5-15(12)16/h2-10,18H,1H3/b17-11-
- InChI Key: NCXZQCXSDGLAOG-BOPFTXTBSA-N
- SMILES: O/N=C(/C)\C1=CC=C2C(C=CC3C=CC=CC2=3)=C1
Computed Properties
- Exact Mass: 235.09979
- Monoisotopic Mass: 235.099714
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 32.6
Experimental Properties
- Density: 1.143
- Boiling Point: 456.637°C at 760 mmHg
- Flash Point: 300.139°C
- Refractive Index: 1.621
- PSA: 32.59
Ethanone,1-(2-phenanthrenyl)-, oxime Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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